Cas no 820232-38-0 (Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-)

Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- structure
820232-38-0 structure
Product name:Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
CAS No:820232-38-0
MF:C11H17NO3
MW:211.25758
CID:700870
PubChem ID:11572026

Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-
    • 4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
    • 4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
    • 4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
    • (1r,4r)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
    • (1R*,4R*)-4-(2-oxopyrrolidin-1-yl)cyclohexane-1-carboxylic acid
    • DCBNBDWNIQBLEH-UHFFFAOYSA-N
    • SCHEMBL2136719
    • SCHEMBL379809
    • DCBNBDWNIQBLEH-KYZUINATSA-N
    • DTXSID10468758
    • KS-10874
    • trans-4-(2-pyrrolidon-1-yl)cyclohexylcarboxylic acid
    • SCHEMBL2943960
    • 4-(2-Oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
    • A1-25921
    • DCBNBDWNIQBLEH-DTORHVGOSA-N
    • 820232-38-0
    • 609805-36-9
    • trans-4-(2-oxopyrrolidin-1-yl)cyclohexanecarboxylic acid
    • cis-4-(2-oxo-pyrrolidin-1-yl)-cyclohexanecarboxylic acid
    • Trans-4-(2-oxo-pyrrolidin-1-yl)cyclohexanecarboxylic acid
    • Inchi: InChI=1S/C11H17NO3/c13-10-2-1-7-12(10)9-5-3-8(4-6-9)11(14)15/h8-9H,1-7H2,(H,14,15)
    • InChI Key: DCBNBDWNIQBLEH-UHFFFAOYSA-N
    • SMILES: C1CC(=O)N(C1)C2CCC(CC2)C(=O)O

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.6Ų

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